Cas no 1105235-86-6 (N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• CAS No: 1105235-86-6
• MF: C₁₇H₁₈F₂N₂O₃S₂
• MW: 400.463228702545
• CID: 6444638
• Update Time: 2025-06-08

N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• N-(3,4-difluorophenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide

• Inchi： 1S/C17H18F2N2O3S2/c18-14-7-6-12(10-15(14)19)20-16(22)11-13-4-1-2-8-21(13)26(23,24)17-5-3-9-25-17/h3,5-7,9-10,13H,1-2,4,8,11H2,(H,20,22)
• InChI Key： COWSIUSZZHSXLC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CC1CCCCN1S(C1SC=CC=1)(=O)=O

Additional information on N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

Research Brief on N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS: 1105235-86-6)

N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide (CAS: 1105235-86-6) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a thiophene sulfonyl group and a difluorophenyl moiety, has been investigated for its potential therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The compound's molecular structure suggests it may interact with specific biological targets, such as enzymes or receptors, making it a promising candidate for further research. Preliminary studies indicate that N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide exhibits selective binding affinity towards certain protein targets, which could be leveraged for the treatment of various diseases. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking, to elucidate its binding mode and optimize its pharmacological profile.

Recent publications highlight the compound's potential in targeting neurodegenerative disorders and inflammatory conditions. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and immune responses. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated to assess its suitability for clinical development.

One of the key challenges in the development of N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide is its synthetic complexity. Researchers have explored various synthetic routes to improve yield and purity, with recent advancements in catalytic methods showing promise. The compound's stability under physiological conditions has also been a focus, with studies investigating its degradation profile and potential metabolites.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the research on this compound. Patents filed in recent years underscore its commercial potential, with claims covering its use in treating specific medical conditions. However, further preclinical and clinical studies are needed to fully understand its efficacy and safety profile.

In conclusion, N-(3,4-difluorophenyl)-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide represents a promising avenue for drug discovery. Its unique chemical structure and preliminary biological data warrant continued investigation. Future research should focus on optimizing its therapeutic index, exploring combination therapies, and addressing any potential toxicity concerns. The compound's progress will be closely monitored by the scientific community, as it may offer new treatment options for challenging diseases.